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Compound of Interest

Compound Name: Coriolin

Cat. No.: B1246448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Coriolin, a sesquiterpene lactone with known antibacterial and antitumor properties. Given

the cytotoxic nature of compounds in this class, stringent adherence to safety protocols is

paramount to ensure personnel safety and prevent environmental contamination. This guide

offers procedural, step-by-step guidance for operational and disposal plans.

Personal Protective Equipment (PPE)
Due to the potential hazards associated with handling Coriolin, including its cytotoxic

properties, a comprehensive PPE strategy is mandatory. The following table summarizes the

required PPE.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves (minimum 5-mil

thickness). Change gloves

every 30-60 minutes or

immediately upon

contamination.

Provides a robust barrier

against skin contact. Double-

gloving offers an additional

layer of protection in case of a

breach in the outer glove.

Eye Protection

Chemical safety goggles with

side shields. A face shield

should be worn in addition to

goggles when there is a risk of

splashing.

Protects eyes from accidental

splashes of solutions or

airborne particles of the

compound.

Body Protection

Disposable, solid-front

protective gown with long

sleeves and tight-fitting cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved N95 or

higher efficiency (e.g., P100)

particulate respirator.

Essential when handling the

compound as a powder to

prevent inhalation of

aerosolized particles.

Operational Plan: Safe Handling Protocol
All handling of Coriolin should be conducted within a certified chemical fume hood to minimize

inhalation exposure.

Step 1: Preparation

Ensure the chemical fume hood is functioning correctly.

Cover the work surface with a disposable, absorbent bench liner.

Assemble all necessary equipment and reagents before introducing Coriolin to the work

area.

Step 2: Weighing and Reconstitution
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Weigh the solid Coriolin on a tared weigh paper or in a disposable container within the fume

hood.

If preparing a solution, add the solvent to the solid slowly to avoid splashing.

Cap the container securely before removing it from the fume hood.

Step 3: Post-Handling

Wipe down the work surface and any equipment used with a suitable decontaminating

solution (e.g., 70% ethanol), followed by soap and water.

Dispose of all contaminated disposable materials as hazardous waste.

Remove PPE in the correct order to avoid self-contamination (gloves, gown, face

shield/goggles, respirator).

Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan: Waste Management
All waste contaminated with Coriolin is considered hazardous and must be disposed of

according to institutional and national regulations.

Solid Waste:

Collect all contaminated solid waste, including gloves, gowns, weigh papers, and pipette tips,

in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste:

Collect all solutions containing Coriolin in a designated, sealed, and clearly labeled

hazardous waste container.

Do not pour any Coriolin-containing solutions down the drain.

Decontamination of Glassware:
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Rinse non-disposable glassware with a solvent in which Coriolin is soluble. Collect this

rinsate as hazardous liquid waste.

Then, wash the glassware with soap and water.

Spill Management
In the event of a spill, evacuate the immediate area and follow these procedures:

Alert Personnel: Inform others in the vicinity of the spill.

Don Appropriate PPE: Before cleaning, ensure you are wearing the full complement of PPE.

Contain the Spill: For liquid spills, use an absorbent material to contain the spill. For solid

spills, gently cover with a damp paper towel to avoid raising dust.

Clean-Up: Carefully collect all contaminated materials and place them in a designated

hazardous waste container.

Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and

water. All cleaning materials must be disposed of as hazardous waste.

Quantitative Data
While specific toxicological data such as an oral LD50 for Coriolin is not readily available in

public databases, its classification as a cytotoxic sesquiterpene lactone necessitates handling it

with the highest degree of caution. The cytotoxic nature of this class of compounds implies

significant biological activity.

Data Point Value Source/Rationale

Oral LD50 (Rat) Data not available

Inferred to be toxic based on

its classification as a cytotoxic

agent.

CAS Number 33404-85-2 Chemical Abstracts Service
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Experimental Protocols
The antitumor activity of sesquiterpene lactones, a class of compounds to which Coriolin
belongs, is believed to stem from their ability to alkylate biological nucleophiles. A proposed

mechanism involves the α,β-unsaturated carbonyl group in the lactone ring acting as a Michael

acceptor for sulfhydryl groups on key enzymes involved in nucleic acid and chromatin

metabolism. This alkylation can inhibit DNA synthesis and other critical cellular processes,

leading to cytotoxicity in cancer cells.

Signaling Pathway
While the precise signaling pathways affected by Coriolin are a subject of ongoing research, a

plausible mechanism of its antitumor action, based on related sesquiterpene lactones, involves

the inhibition of enzymes crucial for DNA replication and cell division through the alkylation of

their cysteine residues. This disruption of enzymatic function can lead to cell cycle arrest and

apoptosis.
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Caption: Proposed mechanism of Coriolin's antitumor activity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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